Cas no 871329-67-8 (N-Cyclopropyl 4-boronobenzenesulfonamide)

N-Cyclopropyl 4-boronobenzenesulfonamide structure
871329-67-8 structure
Product Name:N-Cyclopropyl 4-boronobenzenesulfonamide
CAS No:871329-67-8
MF:C9H12BNO4S
MW:241.07188129425
MDL:MFCD07363755
CID:719798
PubChem ID:44119553
Update Time:2025-09-18

N-Cyclopropyl 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (4-(N-Cyclopropylsulfamoyl)phenyl)boronic acid
    • 4-(Cyclopropylsulfamoyl)benzeneboronic acid
    • [4-(cyclopropylsulfamoyl)phenyl]boronic acid
    • Boronic acid, B-[4-[(cyclopropylamino)sulfonyl]phenyl]-
    • N-Cyclopropyl 4-boronobenzenesulfonamide
    • B-[4-[(Cyclopropylamino)sulfonyl]phenyl]boronic acid (ACI)
    • Boronic acid, [4-[(cyclopropylamino)sulfonyl]phenyl]- (9CI)
    • 4-(Cyclopropylaminosulfonyl)phenylboronic acid
    • 4-(Cyclopropylsulfamoyl)phenylboronic acid
    • [4-(N-Cyclopropylsulfamoyl)phenyl]boronic acid
    • BS-24163
    • DB-014382
    • (4-(N-Cyclopropylsulfamoyl)phenyl)boronicacid
    • 4-(N-CYCLOPROPYLSULPHONAMIDO)BENZENEBORONIC ACID
    • 871329-67-8
    • SY024439
    • MFCD07363755
    • 4-(N-cyclopropylsulfamoyl)phenylboronic acid
    • DTXSID10657286
    • CS-0175163
    • AB30698
    • Boronic acid,B-[4-[(cyclopropylamino)sulfonyl]phenyl]-
    • FUEGEHDCXRTJPN-UHFFFAOYSA-N
    • AKOS015833538
    • SCHEMBL2411241
    • C80090
    • MDL： MFCD07363755
    • Inchi： 1S/C9H12BNO4S/c12-10(13)7-1-5-9(6-2-7)16(14,15)11-8-3-4-8/h1-2,5-6,8,11-13H,3-4H2
    • InChI Key： FUEGEHDCXRTJPN-UHFFFAOYSA-N
    • SMILES： O=S(C1C=CC(B(O)O)=CC=1)(NC1CC1)=O

Computed Properties

  • Exact Mass: 241.05800
  • Monoisotopic Mass: 241.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95A^2

Experimental Properties

  • Density: 1.45
  • Melting Point: 142-144
  • Boiling Point: 457.2 ℃ at 760 mmHg
  • Flash Point: 230.3 °C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 95.01000
  • LogP: 0.27880

N-Cyclopropyl 4-boronobenzenesulfonamide Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

N-Cyclopropyl 4-boronobenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-Cyclopropyl 4-boronobenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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(4-(N-Cyclopropylsulfamoyl)phenyl)boronic acid
 871329-67-8 98%
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Fluorochem
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 871329-67-8 95%
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Fluorochem
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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4-(Cyclopropylsulfamoyl)phenylboronic Acid
 871329-67-8 ≥95%
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 ¥6950.00 2025-04-12
Apollo Scientific
OR4214-1g
4-(N-Cyclopropylsulphamoyl)benzeneboronic acid
 871329-67-8 98%
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 £90.00 2025-02-20
Ambeed
A257100-100mg
(4-(N-Cyclopropylsulfamoyl)phenyl)boronic acid
 871329-67-8 98%
100mg
 $36.0 2025-04-16
Ambeed
A257100-250mg
(4-(N-Cyclopropylsulfamoyl)phenyl)boronic acid
 871329-67-8 98%
250mg
 $54.0 2025-04-16
Ambeed
A257100-1g
(4-(N-Cyclopropylsulfamoyl)phenyl)boronic acid
 871329-67-8 98%
1g
 $66.0 2025-04-16
Ambeed
A257100-5g
(4-(N-Cyclopropylsulfamoyl)phenyl)boronic acid
 871329-67-8 98%
5g
 $198.0 2025-04-16
abcr
AB246216-1 g
4-(N-Cyclopropylsulphonamido)benzeneboronic acid, 97%; .
 871329-67-8 97%
1g
 €297.00 2023-06-22

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